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Introduction
Brucine is a monoterpenoid indole alkaloid predominantly extracted from the seeds of the

Strychnos nux-vomica tree.[1][2] Structurally similar to strychnine, though less toxic, brucine
has garnered significant interest in the scientific community for its wide range of

pharmacological activities, including anti-tumor, anti-inflammatory, and analgesic properties.[1]

[2] Its complex stereochemical structure also makes it a valuable tool in asymmetric synthesis

and as a chiral resolving agent.[1][3] This technical guide provides an in-depth overview of

brucine's chemical structure, physicochemical and spectroscopic properties, detailed

experimental protocols for its study, and a visualization of its known signaling pathways.

Chemical Structure and Physicochemical Properties
Brucine, with the IUPAC name (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-

4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-

de]pyrrolo[2,3-h]quinolin-14-one, is a complex heteroheptacyclic organic compound.[4] It is

characterized as a white, odorless, crystalline solid.[5][6]
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The key quantitative physicochemical properties of brucine are summarized in Table 1 for easy

reference and comparison.

Property Value References

IUPAC Name

(4aR,5aS,8aR,13aS,15aS,15b

R)-10,11-dimethoxy-

4a,5,5a,7,8,13a,15,15a,15b,16

-decahydro-2H-4,6-

methanoindolo[3,2,1-

ij]oxepino[2,3,4-de]pyrrolo[2,3-

h]quinolin-14-one

[4]

CAS Number 357-57-3 [4][7]

Molecular Formula C₂₃H₂₆N₂O₄ [4][7][8]

Molecular Weight 394.47 g/mol [4][8][9]

Appearance White crystalline powder/solid [1][2][8]

Melting Point 175 - 178 °C (decomposes) [8][10]

Solubility
Water: 3.2 g/L at 15 °C

(Slightly soluble)
[4]

Ethanol: Very soluble [1][4]

Methanol: Very soluble [1][11]

Chloroform: Very soluble [1][4]

Ether: Slightly soluble [1][4]

pKa 8.28 [4]

Optical Rotation
[α]D²⁰ = -118° to -128° (c=2.5

in CHCl₃)
[8][12]

Data Presentation: Spectroscopic Properties
Spectroscopic data are crucial for the structural elucidation and quantification of brucine. Key

data are presented in Table 2.
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Spectroscopic Data Value References

UV max (Ethanol) 263 nm, 301 nm [11]

¹H NMR

Spectra available, shows

characteristic signals for

aromatic, alkene, and methoxy

protons.

[13][14]

¹³C NMR
All 23 carbon resonances are

resolved and assigned.
[14][15][16]

Mass Spectrum (EI)

Data available, provides

fragmentation pattern for

structural confirmation.

[17]

2D NMR (COSY, HSQC,

HMBC)

Used for unambiguous

assignment of ¹H and ¹³C

signals and structural

verification.

[14][16][18]

Experimental Protocols
This section provides detailed methodologies for the extraction and purification of brucine, as

well as for assessing its biological activity.

Workflow for Brucine Isolation and Analysis
The general process for obtaining and characterizing brucine from its natural source involves

several key stages, from extraction to final analysis.
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Extraction & Purification

Characterization & Bioassay

Strychnos nux-vomica Seeds (Powdered)

Reflux Extraction
(e.g., Ethanol)

Filtration & Concentration
(Rotary Evaporation)

Crude Alkaloid Extract

Purification
(e.g., HPLC, CCC)

Pure Brucine (>99%)

Structural Elucidation
(NMR, MS) Purity Analysis (HPLC) Biological Activity Assays

(e.g., MTT, Anti-inflammatory)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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